Cas no 942-13-2 (Benzoic acid, 2-methyl-, 1-methylethyl ester)

942-13-2 structure
Product name:Benzoic acid, 2-methyl-, 1-methylethyl ester
Benzoic acid, 2-methyl-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-methyl-, 1-methylethyl ester
- propan-2-yl 2-methylbenzoate
- 2-Methyl-benzoesaeure-isopropylester
- 2-methyl-benzoic acid isopropyl ester
- 2-propyl o-toluate
- 2-Toluylsaeure-isopropylester
- isopropyl 2-methylbenzoate
- isopropyl o-methylbenzoate
- o-toluic acid isopropyl ester
- 942-13-2
- DTXSID50454978
- Q63393350
- SCHEMBL277670
- Isopropylalkohol-Methylbenzoat
- AKOS008948238
- ISOPROPYL ORTHO TOLUATE
- ISOPROPYL ORTHO TOLUATE (1,1,1,3,3,3-D6)
- ISOPROPYL ORTHO TOLUATE (2-D1)
- ISOPROPYL ORTHO TOLUATE (ALPHA,ALPHA,ALPHA-D3)
- ISOPROPYL ORTHO TOLUATE (1,1,1,2,3,3,3-D7)
-
- Inchi: InChI=1S/C11H14O2/c1-8(2)13-11(12)10-7-5-4-6-9(10)3/h4-8H,1-3H3
- InChI Key: GKOTWEXRHKVLLK-UHFFFAOYSA-N
- SMILES: CC1=CC=CC=C1C(=O)OC(C)C
Computed Properties
- Exact Mass: 178.09900
- Monoisotopic Mass: 178.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.5
Experimental Properties
- PSA: 26.30000
- LogP: 2.56020
Benzoic acid, 2-methyl-, 1-methylethyl ester Related Literature
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Gaolian Xu,Hang Zhao,Jonathan M. Cooper,Julien Reboud Chem. Commun., 2016,52, 12187-12190
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Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
-
Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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J. F. Galisteo-López,M. Ibisate,A. Muñoz,C. López J. Mater. Chem. C, 2015,3, 3999-4006
942-13-2 (Benzoic acid, 2-methyl-, 1-methylethyl ester) Related Products
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- 34046-43-0(Ethyl 2-formylbenzoate)
- 84-66-2(Diethyl phtalate)
- 131-16-8(Di-n-propyl Phthalate)
- 2528-16-7(Monobenzyl phthalate)
- 33499-42-2(Ethyl 2,4-dimethylbenzoate)
- 2306-33-4(Monoethyl Phthalate)
- 87-24-1(Ethyl 2-methylbenzoate)
- 36596-67-5(Ethyl 2,6-dimethylbenzoate)
- 1528-53-6(Tripropyl benzene-1,2,4-tricarboxylate)
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